Cas no 1020035-24-8 (6-Chloroimidazo[1,2-a]pyrimidine-3-carboxylic acid)

• Product Name: 6-Chloroimidazo[1,2-a]pyrimidine-3-carboxylic acid
• CAS No: 1020035-24-8
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD09994676
• CID: 5243149
• PubChem ID: 55268032
• Update Time: 2026-03-08

6-Chloroimidazo[1,2-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloroimidazo[1,2-a]pyrimidine-3-carboxylic acid
• 6-chloroimidazo[1,2-a]pyrimidine-3-carboxylicacid
• Imidazo[1,2-a]pyrimidine-3-carboxylic acid, 6-chloro-
• 6-Chloroimidazo[1,2-a]pyrimidine-3-carboxylic acid

• MDL： MFCD09994676
• Inchi： 1S/C7H4ClN3O2/c8-4-1-9-7-10-2-5(6(12)13)11(7)3-4/h1-3H,(H,12,13)
• InChI Key： MUALDTAMUVWKOW-UHFFFAOYSA-N
• SMILES： ClC1C=NC2=NC=C(C(=O)O)N2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 1.6
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on 6-Chloroimidazo[1,2-a]pyrimidine-3-carboxylic acid

6-Chloroimidazo[1,2-a]pyrimidine-3-carboxylic Acid: A Comprehensive Overview

6-Chloroimidazo[1,2-a]pyrimidine-3-carboxylic acid, also known by its CAS registry number CAS No. 1020035-24-8, is a heterocyclic compound with significant potential in the fields of pharmacology and organic synthesis. This compound belongs to the class of imidazo[1,2-a]pyrimidine derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The presence of a chlorine atom at the 6-position and a carboxylic acid group at the 3-position introduces unique electronic and steric properties, making this compound a valuable substrate for further functionalization and biological evaluation.

The synthesis of 6-Chloroimidazo[1,2-a]pyrimidine-3-carboxylic acid typically involves multi-step reactions, often starting from readily available precursors such as uracil or related heterocycles. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such approaches not only enhance the scalability of the synthesis but also align with current trends toward sustainable chemical practices.

From a structural standpoint, the imidazo[1,2-a]pyrimidine core is characterized by its fused bicyclic system, which consists of an imidazole ring fused to a pyrimidine ring. This arrangement creates a rigid framework that can serve as a scaffold for various substituents. The substitution pattern in 6-Chloroimidazo[1,2-a]pyrimidine-3-carboxylic acid is particularly interesting, as the chlorine atom at position 6 introduces electron-withdrawing effects that can influence the compound's reactivity and bioavailability. Meanwhile, the carboxylic acid group at position 3 provides an acidic functionality that can be exploited for further derivatization or as a binding site in biological systems.

Recent studies have highlighted the potential of 6-Chloroimidazo[1,2-a]pyrimidine-3-carboxylic acid as a lead compound in drug discovery efforts targeting various diseases. For example, researchers have investigated its anti-inflammatory properties by evaluating its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, this compound has shown promise as an anticancer agent due to its ability to modulate cellular signaling pathways associated with tumor growth and metastasis.

In terms of applications beyond pharmacology, 6-Chloroimidazo[1,2-a]pyrimidine-3-carboxylic acid has been explored as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and engage in π-π interactions makes it suitable for constructing self-assembled structures with potential applications in materials science. Furthermore, this compound has been utilized in click chemistry reactions to generate libraries of bioactive molecules with diverse functionalities.

The growing interest in CAS No. 1020035-24-8 can be attributed to its unique combination of structural features and biological activities. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in both academic and industrial settings. Future work may focus on optimizing its bioavailability through medicinal chemistry approaches or exploring its use in emerging therapeutic areas such as gene editing or regenerative medicine.

In conclusion, 6-Chloroimidazo[1,2-a]pyrimidine-3-carboxylic acid, identified by its CAS registry number CAS No. 1020035-24-8, represents a versatile and promising molecule with applications spanning pharmacology, organic synthesis, and materials science. Its distinctive chemical structure and functional groups make it an attractive target for further research and development.